2-Benzylsulfanyl-1-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C20H24N6OS/c1-16-21-22-18-8-9-19(23-26(16)18)24-10-5-11-25(13-12-24)20(27)15-28-14-17-6-3-2-4-7-17/h2-4,6-9H,5,10-15H2,1H3
• InChI Key: KXNPKNIYYNXXRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CCCN(CC3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C20H24N6OS
• Molecular Weight: 396.5 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular. Benzylsulfanyl compounds are a class of organic compounds containing a benzyl group attached to a sulfanyl group. They are used in various chemical reactions due to their reactivity.

Synthesis Analysis

The synthesis of triazole derivatives has been a topic of interest in medicinal chemistry. Various synthetic approaches have been developed, including the use of hydrazonoyl halides with alkyl carbothioates, carbothioamides.

Molecular Structure Analysis

Triazoles have a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

Triazoles are known for their reactivity and are used as intermediates in various chemical reactions. They can undergo a variety of reactions due to the presence of multiple reactive sites in their structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles depend on their specific structure and substituents. They are generally stable compounds and have good solubility in common organic solvents.

Mechanism of Action

The mechanism of action of triazole derivatives is diverse and depends on their chemical structure. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Safety and Hazards

The safety and hazards associated with triazoles depend on their specific structure and usage. Some triazoles are used as pharmaceuticals and have been tested for safety in humans.

Future Directions

The future research directions in the field of triazoles include the development of new synthetic methods, the design of new triazole-based drugs, and the exploration of their diverse pharmacological activities.